![molecular formula C26H30N2O4 B2768990 2,7-Dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone CAS No. 23536-15-4](/img/structure/B2768990.png)
2,7-Dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
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Overview
Description
2,7-Dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone is a low-molecular weight perylene derivative . It is used as a n-type organic semiconductor in field-effect transistors (FETs). This compound has high electron mobilities and very good on/off current ratios even in the presence of air .
Physical and Chemical Properties Analysis
This compound has good thermal stability and a low electron injection barrier . It displays a smectic phase with a columnar arrangement of mesogens inside the layers when cooled from the isotropic phase . The melting point is between 205-210°C .Scientific Research Applications
Two-Photon Absorption Properties
2,7-Dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone, a naphthalene diimide (NDI)-based molecule, exhibits notable two-photon absorption (2PA) properties. These properties can be fine-tuned by modifying the donor segments of the molecule, making it valuable for applications in photophysics and material science. The 2PA cross-section values of these compounds, particularly in the 800 nm excitation range, demonstrate their potential for various optical applications (Lin et al., 2010).
Applications in Organic Solar Cells
This compound has been used as a non-fullerene electron acceptor in bulk-heterojunction organic solar cells. Its excellent solubility and thermal stability, combined with appropriate electronic energy levels, make it a promising material for photovoltaic applications. The power conversion efficiencies achieved with this material in solar cell devices highlight its potential in renewable energy technologies (Gupta et al., 2015).
Anion Sensing Behavior
An interesting application of this compound is its role as an efficient anion sensor, particularly for fluoride ions. This capability is attributed to the unique structural features of the molecule, making it useful in chemical sensing and environmental monitoring (Gu et al., 2016).
Electrochemical Capture and Release of CO2
In the field of carbon capture and utilization, this compound has been employed in an organic semiconductor electrode for the electrochemical capture and release of CO2 in aqueous electrolytes. The process involves the electrochemical reduction of the molecule and its reaction with CO2 to form a stable semicarbonate salt. This application is particularly relevant in addressing environmental concerns related to CO2 emissions (Apaydin et al., 2017).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
6,13-dihexyl-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),2,4(16),8,10-pentaene-5,7,12,14-tetrone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N2O4/c1-3-5-7-9-15-27-23(29)17-11-13-19-22-20(14-12-18(21(17)22)24(27)30)26(32)28(25(19)31)16-10-8-6-4-2/h11-14H,3-10,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGDZMDFMUJURJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C(=O)C2=C3C(=CC=C4C3=C(C=C2)C(=O)N(C4=O)CCCCCC)C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23536-15-4 |
Source
|
Record name | 23536-15-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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